molecular formula C7H9ClN2O3S B6183136 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride CAS No. 1489410-74-3

5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride

Cat. No. B6183136
CAS RN: 1489410-74-3
M. Wt: 236.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dimethylcarbamoyl chloride is used to make dyes and pharmaceuticals . It’s a reagent for transferring a dimethylcarbamoyl group to alcoholic or phenolic hydroxyl groups forming dimethyl carbamates, usually having pharmacological or pesticidal activities .


Synthesis Analysis

The production of dimethylcarbamoyl chloride from phosgene and dimethylamine was reported as early as 1879 . It can be produced in high yields (90%) at 275 °C by reacting phosgene with gaseous dimethylamine in a flow reactor . The reaction can also be carried out at the laboratory scale with diphosgene or triphosgene and an aqueous dimethylamine solution in the two-phase system of benzene – xylene and water in a stirred reactor with sodium hydroxide as an acid scavenger .


Molecular Structure Analysis

The molecular formula for dimethylcarbamoyl chloride is C3H6ClNO . The structure can be represented by the SMILES string CN©C(=O)Cl .


Chemical Reactions Analysis

Dimethylcarbamoyl chloride is a reagent for transferring a dimethylcarbamoyl group to alcoholic or phenolic hydroxyl groups forming dimethyl carbamates . It can also be formed in small amounts (up to 20 ppm) from dimethylformamide (DMF) in the Vilsmeier–Haack reaction .


Physical And Chemical Properties Analysis

Dimethylcarbamoyl chloride is a clear, colorless, corrosive, and flammable liquid with a pungent odor . It has a molecular weight of 107.54 g/mol , a boiling point of 167-168 °C/775 mmHg , and a density of 1.168 g/mL at 25 °C .

Mechanism of Action

As a reagent, dimethylcarbamoyl chloride transfers a dimethylcarbamoyl group to alcoholic or phenolic hydroxyl groups forming dimethyl carbamates . These carbamates can have various pharmacological or pesticidal activities.

Safety and Hazards

Dimethylcarbamoyl chloride is harmful if swallowed, causes skin and eye irritation, and is toxic if inhaled . It may cause respiratory irritation and is considered a potential carcinogen . It should be stored locked up and in a well-ventilated place .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride involves the reaction of 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonic acid with thionyl chloride.", "Starting Materials": [ "5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "To a solution of 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonic acid in dichloromethane, add thionyl chloride dropwise at room temperature.", "Stir the reaction mixture for 2-3 hours at room temperature.", "Remove the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride as a white solid." ] }

CAS RN

1489410-74-3

Product Name

5-(dimethylcarbamoyl)-1H-pyrrole-3-sulfonyl chloride

Molecular Formula

C7H9ClN2O3S

Molecular Weight

236.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.